delta-Aminolevulinic acid methyl ester phosphate

• CAS No.: 920538-42-7
• Molecular Formula: C6H14NO7P
• Molecular Weight: 243.15 g/mol
• IUPAC Name: methyl 5-amino-4-oxopentanoate;phosphoric acid
• InChI: InChI=1S/C6H11NO3.H3O4P/c1-10-6(9)3-2-5(8)4-7;1-5(2,3)4/h2-4,7H2,1H3;(H3,1,2,3,4)
• InChI Key: WXIFXVYMQHGLFL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(=O)CN.OP(=O)(O)O

Description

Delta-Aminolevulinic acid methyl ester phosphate is a useful research compound. Its molecular formula is C6H14NO7P and its molecular weight is 243.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 30 g (165 mmol) portion of δ-aminolevulinic acid methyl ester hydrochloride and 20.9 g (181 mmol) of 85% phosphoric acid were dissolved in 30 ml of purified water, and 17.5 g (173 mmol) of triethylamine was added dropwise thereto while stirring on an ice bath. After completion of the dropwise addition and subsequent stirring at room temperature for 10 minutes, 400 ml of ethanol was added thereto and stirred. The thus precipitated precipitate was recovered by suction filtration and dried at room temperature for 17 hours under a reduced pressure. A 37 g (154 mmol) portion of δ-aminolevulinic acid methyl ester phosphate was obtained at a yield of 93 mol %.